Cas no 1213373-14-8 ((3S)-3-amino-3-(4-nitrophenyl)propan-1-ol)

• Product Name: (3S)-3-amino-3-(4-nitrophenyl)propan-1-ol
• CAS No: 1213373-14-8
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6466441
• PubChem ID: 29417701
• Update Time: 2025-10-30

(3S)-3-amino-3-(4-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-(4-nitrophenyl)propan-1-ol
• (S)-3-amino-3-(4-nitrophenyl)propan-1-ol

• Inchi： 1S/C9H12N2O3/c10-9(5-6-12)7-1-3-8(4-2-7)11(13)14/h1-4,9,12H,5-6,10H2/t9-/m0/s1
• InChI Key： ZEMUAYJJQCVVDF-VIFPVBQESA-N
• SMILES： [C@H](C1C=CC(N(=O)=O)=CC=1)(N)CCO

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Boiling Point: 384.1±32.0 °C(Predicted)
• pka: 14.81±0.10(Predicted)

Additional information on (3S)-3-amino-3-(4-nitrophenyl)propan-1-ol

Introduction to (3S)-3-amino-3-(4-nitrophenyl)propan-1-ol (CAS No. 1213373-14-8)

(3S)-3-amino-3-(4-nitrophenyl)propan-1-ol, with the CAS number 1213373-14-8, is a significant compound in the field of chemical and pharmaceutical research. This enantiomerically pure alcohol has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a chiral center at the third carbon atom imparts distinct stereochemical characteristics, making it a valuable candidate for studying stereoselective synthesis and pharmacological activity.

The compound's structure consists of a propan-1-ol backbone substituted with an amino group and a 4-nitrophenyl moiety. The nitro group, specifically located at the para position relative to the phenyl ring, introduces electronic and steric effects that can influence the compound's reactivity and biological interactions. This arrangement makes it a promising intermediate in the synthesis of more complex molecules, particularly in the realm of medicinal chemistry.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to isolate the (3S) enantiomer with high purity. These methods not only enhance the yield but also reduce the environmental impact of the synthesis process, aligning with modern green chemistry principles.

In terms of pharmacological applications, (3S)-3-amino-3-(4-nitrophenyl)propan-1-ol has shown potential in several preliminary studies. Its structural features suggest possible interactions with biological targets such as enzymes and receptors. For instance, the amino group can participate in hydrogen bonding, while the nitrophenyl ring can engage in π-stacking interactions, both of which are crucial for binding affinity and specificity. Researchers are exploring its utility in developing novel therapeutic agents for various diseases, including neurological disorders and inflammatory conditions.

The compound's stereochemistry is particularly noteworthy, as enantiomers can exhibit markedly different biological activities despite having identical chemical formulas. The (3S) configuration may confer unique pharmacokinetic properties, such as improved solubility or reduced toxicity, compared to its (3R) counterpart. This has spurred interest in developing enantioselective synthetic routes to isolate the desired isomer efficiently.

Computational studies have also played a pivotal role in understanding the behavior of (3S)-3-amino-3-(4-nitrophenyl)propan-1-ol. Molecular modeling techniques have been used to predict how this compound might interact with biological targets at the atomic level. These simulations provide valuable insights into binding modes, energetics, and potential side reactions, thereby guiding experimental design and optimizing drug candidates for clinical trials.

The integration of machine learning algorithms has further accelerated the discovery process. By analyzing large datasets of molecular structures and their biological activities, researchers can identify patterns that correlate with therapeutic efficacy. This approach has been particularly useful in predicting how modifications to (3S)-3-amino-3-(4-nitrophenyl)propan-1-ol might enhance its pharmacological profile. Such predictive models are becoming indispensable tools in modern drug discovery pipelines.

In summary, (3S)-3-amino-3-(4-nitrophenyl)propan-1-ol (CAS No. 1213373-14-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, coupled with advances in synthetic and computational chemistry, make it a compelling subject for further investigation. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.